Cas no 432518-08-6 ((2-Chloroquinolin-4-yl)methanol)

(2-Chloroquinolin-4-yl)methanol structure
432518-08-6 structure
Product Name:(2-Chloroquinolin-4-yl)methanol
CAS No:432518-08-6
MF:C10H8ClNO
MW:193.629621505737
CID:4822267
PubChem ID:606288
Update Time:2024-03-01

(2-Chloroquinolin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2-chloroquinolin-4-yl)methanol
    • 2-Chloro-4-quinolinemethanol
    • (2-Chloro-4-quinolinyl)methanol #
    • (2-Chloroquinolin-4-yl)methanol
    • Inchi: 1S/C10H8ClNO/c11-10-5-7(6-13)8-3-1-2-4-9(8)12-10/h1-5,13H,6H2
    • InChI Key: SNWUTAHJMYFAGB-UHFFFAOYSA-N
    • SMILES: ClC1=CC(CO)=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 193.0294416g/mol
  • Monoisotopic Mass: 193.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 33.1

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